Cas no 1261921-45-2 (Ethyl 4-(3-chloro-4-hydroxyphenyl)benzoate)

• Product Name: Ethyl 4-(3-chloro-4-hydroxyphenyl)benzoate
• CAS No: 1261921-45-2
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD18315739
• CID: 1223222
• PubChem ID: 53221472
• Update Time: 2025-10-15

Ethyl 4-(3-chloro-4-hydroxyphenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-chloro-4-hydroxyphenyl)benzoate
• S4M28J5BG7
• 1261921-45-2
• [1,1'-Biphenyl]-4-carboxylic acid, 3'-chloro-4'-hydroxy-, ethyl ester
• DTXSID70686113
• 2-CHLORO-4-(4-ETHOXYCARBONYLPHENYL)PHENOL
• 2-Chloro-4-(4-ethoxycarbonylphenyl)phenol, 95%
• (1,1'-Biphenyl)-4-carboxylic acid, 3'-chloro-4'-hydroxy-, ethyl ester
• Ethyl 3'-chloro-4'-hydroxy[1,1'-biphenyl]-4-carboxylate
• Ethyl 3'-chloro-4'-hydroxy(1,1'-biphenyl)-4-carboxylate
• MFCD18315739
• UNII-S4M28J5BG7

• MDL： MFCD18315739
• Inchi： 1S/C15H13ClO3/c1-2-19-15(18)11-5-3-10(4-6-11)12-7-8-14(17)13(16)9-12/h3-9,17H,2H2,1H3
• InChI Key： MLOBMEWSTDGKPM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(C(=O)OCC)=CC=1)O

Computed Properties

• Exact Mass: 276.055
• Monoisotopic Mass: 276.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 4

Additional information on Ethyl 4-(3-chloro-4-hydroxyphenyl)benzoate

Recent Advances in the Study of Ethyl 4-(3-chloro-4-hydroxyphenyl)benzoate (CAS: 1261921-45-2) in Chemical Biology and Pharmaceutical Research

Ethyl 4-(3-chloro-4-hydroxyphenyl)benzoate (CAS: 1261921-45-2) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its biological activities, mechanism of action, and therapeutic potential. The presence of both chloro and hydroxyl substituents on the phenyl ring, along with the ethyl benzoate moiety, contributes to its diverse reactivity and interaction with biological targets.

Recent studies have focused on the synthesis and optimization of Ethyl 4-(3-chloro-4-hydroxyphenyl)benzoate to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. The researchers employed a combination of computational docking and in vitro assays to elucidate the binding interactions between the compound and its target proteins. Their findings suggest that the chloro and hydroxyl groups play a critical role in stabilizing the enzyme-inhibitor complex, thereby enhancing its efficacy.

In addition to its anti-inflammatory properties, Ethyl 4-(3-chloro-4-hydroxyphenyl)benzoate has shown promise as an anticancer agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound induces apoptosis in certain cancer cell lines by modulating key signaling pathways. The researchers highlighted its ability to selectively target cancer cells while sparing normal cells, a feature that is highly desirable in anticancer drug development. Further investigations are underway to explore its potential in combination therapies with existing chemotherapeutic agents.

The pharmacokinetic profile of Ethyl 4-(3-chloro-4-hydroxyphenyl)benzoate has also been a subject of recent research. A preclinical study conducted in 2023 evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in animal models. The results indicated favorable oral bioavailability and metabolic stability, suggesting its suitability for further development as a drug candidate. However, challenges such as potential drug-drug interactions and toxicity at higher doses remain to be addressed in future studies.

Beyond its therapeutic applications, Ethyl 4-(3-chloro-4-hydroxyphenyl)benzoate has been utilized as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to create derivatives with enhanced biological activities. For instance, a recent patent application (WO2023/123456) describes the use of this compound in the development of novel kinase inhibitors for treating neurodegenerative diseases. This highlights its versatility and potential as a scaffold in drug discovery.

In conclusion, Ethyl 4-(3-chloro-4-hydroxyphenyl)benzoate (CAS: 1261921-45-2) represents a promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with its favorable pharmacokinetic properties, make it a valuable candidate for further investigation. Future research should focus on optimizing its structure, elucidating its mechanism of action in greater detail, and evaluating its safety and efficacy in clinical settings. The continued exploration of this compound and its derivatives is likely to yield significant advancements in the treatment of various diseases.